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Compound of Interest

Compound Name: 2-Chlorohexanoyl! chloride
CAS No.: 43056-19-5
Cat. No.: B8739954
. J

Executive Summary & Chemical Identity

2-Chlorohexanoyl chloride is a six-carbon acyl chloride characterized by an alpha-chlorine
substituent. This structural feature grants it "dual electrophilicity,” allowing for sequential
nucleophilic attacks at the carbonyl carbon (C1) and the alpha-carbon (C2). It serves as a
critical building block for introducing lipophilic hexanoyl chains with a reactive handle for further
heterocyclization or amino acid synthesis.
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Parameter Details

IUPAC Name 2-Chlorohexanoyl chloride
CAS Number 43056-19-5

PubChem CID 12213219

Molecular Formula

Molecular Weight 169.05 g/mol
SMILES CCcCcc(cnc(cn=0
Appearance Colorless to pale yellow fuming liquid

~75-80°C at 15 mmHg (Predicted based on

Boiling Point
bromo-analog [1])

Chemical Properties & Reactivity Profile

The utility of 2-chlorohexanoyl chloride lies in the differential reactivity of its two electrophilic
sites.

Dual Electrophilicity Mechanism

o Site A (Acyl Chloride, C1): Highly reactive (hard electrophile). Reacts kinetically fast with
nucleophiles (amines, alcohols) at low temperatures (-10°C to 0°C) to form amides or esters.

o Site B (Alpha-Alkyl Chloride, C2): Moderately reactive (soft electrophile). Reacts slower,
typically requiring elevated temperatures (40—-80°C) or stronger nucleophiles to undergo

substitution.
This reactivity difference allows for chemoselective transformations:
e Step 1: Acylation of an amine at 0°C (preserves C-Cl bond).

o Step 2: Intramolecular or intermolecular displacement of the alpha-chloride to close a ring
(e.g., forming thiazoles or lactams).
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Stability & Handling

o Hydrolysis: Rapidly hydrolyzes in moist air to form 2-chlorohexanoic acid and HCI gas.

o Thermal Stability: Stable under anhydrous conditions but may degrade/darken upon
prolonged heating >100°C without a stabilizer.

e Lachrymator: Like most alpha-halo acid chlorides, it is a potent lachrymator and corrosive
agent.

Synthesis & Production

The synthesis typically employs the Hell-Volhard-Zelinsky (HVZ) halogenation strategy or direct
chlorination of the acyl chloride.

Optimized Laboratory Protocol (HVZ Route)

This method is preferred for high purity as it avoids the formation of polychlorinated byproducts
common in radical chlorination.

Reagents: Hexanoic acid, Thionyl chloride (

), N-Chlorosuccinimide (NCS) or
gas, catalytic

or

Workflow:
o Activation: Hexanoic acid is treated with a catalytic amount of

or
to generate the transient acid chloride.

» Alpha-Chlorination: The enolizable alpha-position reacts with the chlorinating agent (

or NCS) to form 2-chlorohexanoyl chloride.
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 Purification: Fractional distillation under reduced pressure.

Step 1: Activation

Step 2: Alpha-Chlorination

i
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Figure 1: Synthesis pathway via modified Hell-Volhard-Zelinsky reaction.

Applications in Drug Development

2-Chlorohexanoyl chloride is a versatile "staple" reagent used to attach a lipophilic hexyl
chain while simultaneously providing a handle for cyclization.

Synthesis of Thiazole Derivatives

A primary application is the synthesis of 2-amino-4-alkylthiazoles, which are scaffolds for
various kinase inhibitors and metabolic modulators.

e Mechanism: Reaction with thiourea or substituted thioureas. The thiourea sulfur attacks the
C2-chloride (

), and the nitrogen attacks the carbonyl (acyl substitution), forming the thiazole ring [2].

Preparation of Unnatural Amino Acids

It serves as a precursor for Norleucine derivatives.
e Reaction with a chiral auxiliary or amine to form an amide.
» Displacement of the alpha-chloride by azide (

) or ammonia.

e Hydrolysis to yield alpha-amino hexanoic acid derivatives.
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Lipophilic Linkers

Used to conjugate drugs to lipophilic tails to improve membrane permeability. The alpha-chloro
group can be further derivatized to prevent metabolic oxidation at the alpha-position (a
common metabolic soft spot).

Experimental Protocol: Amide Coupling

Objective: Selective acylation of a primary amine (R-NH2) without displacing the alpha-
chloride.

Safety Note: Perform in a fume hood. Wear butyl rubber gloves.

o Preparation: Dissolve 1.0 eq of the amine and 1.1 eq of Triethylamine (TEA) in anhydrous
Dichloromethane (DCM) under Nitrogen atmosphere. Cool to 0°C.

« Addition: Dilute 2-chlorohexanoyl chloride (1.05 eq) in DCM. Add dropwise to the amine
solution over 30 minutes. Exothermic reaction.

e Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by
TLC (the acyl chloride is highly reactive; reaction is usually complete upon warming).

e Workup: Quench with saturated

. Extract with DCM. Wash organic layer with 1M HCI (to remove excess amine/TEA) and
brine. Dry over

o Outcome: Yields the alpha-chloro amide.
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2-Chlorohexanoyl Chloride Primary Amine (R-NH2)
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Figure 2: Chemoselectivity control based on temperature and stoichiometry.
Safety & Handling Standards
Hazard Class: Corrosive (Skin Corr. 1B), Lachrymator.

o Storage: Store under inert gas (Argon/Nitrogen) in a refrigerator (2-8°C). Moisture sensitive;
degradation releases HCI gas, which can pressurize containers.

o PPE: Face shield, chemical-resistant gloves (Nitrile is insufficient for prolonged contact; use
Butyl or Viton), and lab coat.

o Spill Management: Do not use water. Neutralize with sodium carbonate or lime. Absorb with
dry sand or vermiculite.
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 To cite this document: BenchChem. [Technical Guide: 2-Chlorohexanoy! Chloride (CID
12213219)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8739954#2-chlorohexanoyl-chloride-pubchem-cid-
12213219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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